Cas no 850905-56-5 (ethyl 4-{2-(2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamido}benzoate)

• Product Name: ethyl 4-{2-(2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamido}benzoate
• CAS No: 850905-56-5
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6337142
• PubChem ID: 2152009
• Update Time: 2025-07-25

ethyl 4-{2-(2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{2-(2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamido}benzoate
• AKOS024583145
• Ethyl 4-[[2-[(2-benzyl-1-oxo-3,4-dihydroisoquinolin-5-yl)oxy]acetyl]amino]benzoate
• F0556-0252
• ethyl 4-{2-[(2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy]acetamido}benzoate
• 850905-56-5
• ethyl 4-(2-((2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)acetamido)benzoate

• Inchi： 1S/C27H26N2O5/c1-2-33-27(32)20-11-13-21(14-12-20)28-25(30)18-34-24-10-6-9-23-22(24)15-16-29(26(23)31)17-19-7-4-3-5-8-19/h3-14H,2,15-18H2,1H3,(H,28,30)
• InChI Key： YYKDSWWAJMYWCC-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CC(C(=O)OCC)=CC=1)=O)C1=CC=CC2C(N(CC3C=CC=CC=3)CCC=21)=O

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 84.9Ų

Additional information on ethyl 4-{2-(2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamido}benzoate

Research Brief on Ethyl 4-{2-(2-Benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamido}benzoate (CAS: 850905-56-5)

Ethyl 4-{2-(2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamido}benzoate (CAS: 850905-56-5) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the class of tetrahydroisoquinoline derivatives, which are known for their diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The unique structural features of this molecule, particularly the benzyl and oxyacetamido moieties, make it a promising candidate for further investigation in targeted therapeutic interventions.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of ethyl 4-{2-(2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamido}benzoate. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on specific protein kinases involved in inflammatory pathways. The researchers employed a combination of in vitro assays and molecular docking simulations to identify the binding interactions between the compound and its target proteins. Their findings suggest that the compound's efficacy may be attributed to its ability to disrupt key signaling cascades, thereby reducing inflammation and associated tissue damage.

In addition to its anti-inflammatory properties, ethyl 4-{2-(2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamido}benzoate has shown promise in oncology research. A preclinical study conducted in 2024 revealed that the compound selectively targets cancer cells with minimal toxicity to normal cells. The study utilized cell viability assays, flow cytometry, and transcriptomic analysis to evaluate the compound's effects on various cancer cell lines. Results indicated that the compound induces apoptosis in cancer cells by modulating the expression of pro-apoptotic and anti-apoptotic genes. These findings highlight its potential as a lead compound for the development of novel anticancer therapies.

The synthesis and optimization of ethyl 4-{2-(2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamido}benzoate have also been areas of active research. A recent publication in Organic & Biomolecular Chemistry detailed an improved synthetic route that enhances the yield and purity of the compound. The researchers employed green chemistry principles, such as solvent-free reactions and catalytic methods, to minimize environmental impact. This advancement is particularly significant for scaling up production for further pharmacological testing and potential clinical applications.

Despite these promising developments, challenges remain in the clinical translation of ethyl 4-{2-(2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamido}benzoate. Pharmacokinetic studies have identified issues related to its bioavailability and metabolic stability. Researchers are currently exploring structural modifications and formulation strategies to address these limitations. For instance, a 2024 study investigated the use of nanoparticle-based delivery systems to improve the compound's solubility and tissue distribution, with encouraging preliminary results.

In conclusion, ethyl 4-{2-(2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamido}benzoate (CAS: 850905-56-5) represents a compelling area of research in the field of medicinal chemistry. Its multifaceted biological activities, coupled with ongoing advancements in synthesis and delivery, position it as a valuable candidate for future drug development efforts. Continued research is essential to fully unlock its therapeutic potential and overcome existing challenges.